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Compound of Interest

Compound Name: ST034307

Cat. No.: B10775859 Get Quote

Technical Support Center: ST034307
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to the solubility and vehicle preparation of

ST034307.

Frequently Asked Questions (FAQs)
Q1: What is ST034307 and what is its primary mechanism of action?

A1: ST034307 is a potent and selective small-molecule inhibitor of adenylyl cyclase 1 (AC1).[1]

It has demonstrated analgesic properties in mouse models of inflammatory pain.[2][3] Its

selectivity for AC1 over other AC isoforms, including the closely related AC8, makes it a

valuable tool for studying the specific roles of AC1 in cellular signaling.[4] ST034307 inhibits

AC1 activity stimulated by various factors, including Ca2+/calmodulin, forskolin, and Gαs-

coupled receptors.[2][3]

Q2: What are the recommended solvents for dissolving ST034307?

A2: ST034307 is soluble in dimethyl sulfoxide (DMSO).[5][6] For in vivo studies, a common

vehicle consists of a mixture of DMSO, Tween 80, and water.[5]

Q3: How should ST034307 be stored?

A3: For long-term storage, it is recommended to store ST034307 as a solid powder at -20°C for

up to one year or at -80°C for up to two years. In solvent, stock solutions can be stored at
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-20°C or -80°C for up to six months.[1]

Solubility and Vehicle Preparation Data
Parameter Value Source

Chemical Name

6-Chloro-2-

(trichloromethyl)-4H-1-

benzopyran-4-one

[5]

Molecular Weight 297.95 g/mol

Purity >98% (HPLC)

IC50 (AC1) 2.3 µM [1]

Solubility in DMSO 10 mM

In Vivo Vehicle
DMSO:Tween 80:milli-Q water

(1:1:8)
[5]

Experimental Protocols
Protocol 1: Preparation of ST034307 for In Vivo Administration

This protocol is adapted from studies using ST034307 in mouse models of pain.[5]

Materials:

ST034307 powder

Dimethyl sulfoxide (DMSO)

Tween 80

Milli-Q water (or sterile saline)

Sonicator water bath

Vortex mixer
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Sterile injection vials

Procedure:

Weigh the desired amount of ST034307 powder.

Dissolve the ST034307 powder in DMSO.

Sonicate the solution in a 50°C water bath for 15 minutes to ensure complete dissolution.

Add Tween 80 to the solution.

Vortex the mixture thoroughly.

Repeat the sonication step in a 50°C water bath for another 15 minutes.

Warm the milli-Q water to 37°C.

Add the warm milli-Q water to the DMSO/Tween 80 mixture to achieve the final desired

concentration and a vehicle ratio of 1:1:8 (DMSO:Tween 80:water).

Vortex the final solution immediately before injection to ensure a homogenous suspension.

Troubleshooting Guide
Q4: I am having trouble dissolving ST034307 in DMSO. What should I do?

A4: If you are experiencing difficulty dissolving ST034307, ensure you are using a sufficient

volume of DMSO. Gentle heating and sonication can aid in dissolution. One established

protocol recommends sonicating the DMSO solution in a 50°C water bath for 15 minutes.[5]

Q5: The prepared ST034307 solution for in vivo injection appears cloudy or has precipitated.

What could be the cause?

A5: Precipitation can occur if the components of the vehicle are not mixed properly or if the

temperature of the water is too low when added. It is crucial to add warm (37°C) milli-Q water

to the DMSO/Tween 80 mixture and to vortex the solution immediately before injection to

maintain a uniform suspension.[5]
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Q6: Can I use a different vehicle for my experiments?

A6: The choice of vehicle can significantly impact the solubility and bioavailability of a

compound. While the DMSO, Tween 80, and water mixture is a validated vehicle for in vivo

studies with ST034307,[5] alternative vehicles should be thoroughly validated for your specific

experimental conditions. For in vitro studies, dissolving ST034307 in DMSO and then diluting it

in culture media to the final working concentration is a common practice.[6] Be mindful of the

final DMSO concentration in your in vitro assays, as high concentrations can have off-target

effects.
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Caption: ST034307 selectively inhibits AC1, blocking cAMP production.
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Caption: Workflow for preparing ST034307 for in vivo experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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